Cas no 2102410-88-6 (4-Fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride)

• Product Name: 4-Fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• CAS No: 2102410-88-6
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• MDL: MFCD31555235
• CID: 4637239
• PubChem ID: 134129769
• Update Time: 2024-11-04

4-Fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• 4-Fluoro-2,3-dihydrobenzofuran-3-amine hydrochloride
• 4-FLUORO-2,3-DIHYDROBENZOFURAN-3-AMINE HCL
• (R)-4-Fluoro-2,3-dihydrobenzofuran-3-amine hydrochloride
• (3S)-4-Fluoro-2,3-dihydrobenzo[b]furan-3-ylamine
• NE43452
• 2102410-88-6
• (3R)-4-fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• (3R)-4-FLUORO-2,3-DIHYDROBENZO[B]FURAN-3-YLAMINE HYDROCHLORIDE
• AS-49846
• (R)-4-Fluoro-2,3-dihydrobenzofuran-3-aminehydrochloride
• MFCD31555235
• AKOS037644304
• N11268
• (3r)-4-fluoro-2,3-dihydrobenzo[b]furan-3-ylamine hcl
• 4-Fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride

• MDL： MFCD31555235
• Inchi： 1S/C8H8FNO.ClH/c9-5-2-1-3-7-8(5)6(10)4-11-7;/h1-3,6H,4,10H2;1H
• InChI Key： UYHZWXUWYDOLLQ-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C1C(CO2)N

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2